Cas no 4339-05-3 (1-Hexyn-3-ol, 3-methyl-)

• Product Name: 1-Hexyn-3-ol, 3-methyl-
• CAS No: 4339-05-3
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 330656
• PubChem ID: 20347
• Update Time: 2025-04-19

1-Hexyn-3-ol, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Hexyn-3-ol, 3-methyl-
• 3-METHYL-1HEXYNE-3-OL
• 1-HEXYN-3-OL,3-METHYL
• 3-Methyl-1-hexyn-3-ol
• 3-Methyl-hex-1-in-3-ol
• 3-methyl-hex-1-yn-3-ol
• Ethynylmethylpropylcarbinol
• Methylpropylacetylenylcarbinol
• Methyl-propyl-aethinyl-carbinol
• 3-methylhex-1-yn-3-ol
• 4339-05-3
• Methylpropylethynylcarbinol
• NSC 9470
• BRN 1740424
• DTXSID401032189
• SCHEMBL236550
• AKOS005597001
• NSC9470
• 3-Methyl-1-hexyne-3-ol
• NSC-9470
• 3-Methyl-hexin-(1)-ol-(3)
• 3-Methyl-hexin-(1)-ol-(3) [German]
• 4-01-00-02252 (Beilstein Handbook Reference)

• Inchi： 1S/C7H12O/c1-4-6-7(3,8)5-2/h2,8H,4,6H2,1,3H3
• InChI Key： DTGUZRPEDLHAAO-UHFFFAOYSA-N
• SMILES： OC(C#C)(C)CCC

Computed Properties

• Exact Mass: 112.08900
• Monoisotopic Mass: 112.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 1.1

Experimental Properties

• Density: 0,862 g/cm3
• Melting Point: -20.62°C (estimate)
• Boiling Point: 137°C
• Flash Point: 37.8°C
• Refractive Index: 1.4338
• PSA: 20.23000
• LogP: 1.17070